N-[3-(trifluoromethyl)phenyl]-10H-phenothiazine-10-carboxamide

• IUPAC Name: N-[3-(trifluoromethyl)phenyl]phenothiazine-10-carboxamide
• InChI: InChI=1S/C20H13F3N2OS/c21-20(22,23)13-6-5-7-14(12-13)24-19(26)25-15-8-1-3-10-17(15)27-18-11-4-2-9-16(18)25/h1-12H,(H,24,26)
• InChI Key: JNNXPKWHOBQRMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)C(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C20H13F3N2OS
• Molecular Weight: 386.4 g/mol

Description

N-[3-(trifluoromethyl)phenyl]-10H-phenothiazine-10-carboxamide, commonly known as TFPT, is a synthetic compound that belongs to the phenothiazine class of drugs. TFPT has been extensively studied for its therapeutic potential in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

TFPT has been extensively studied for its therapeutic potential in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, TFPT has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer. TFPT exerts its anticancer effects by inducing cell cycle arrest, apoptosis, and autophagy in cancer cells. TFPT also inhibits the activity of various oncogenic signaling pathways, including PI3K/Akt, MAPK/ERK, and NF-κB.
In inflammation research, TFPT has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in macrophages and microglia. TFPT also inhibits the activation of NF-κB and MAPK signaling pathways, which play a critical role in the pathogenesis of inflammation.
In neurodegenerative disorder research, TFPT has been shown to protect against neurotoxicity induced by various agents, including glutamate, hydrogen peroxide, and amyloid-β. TFPT exerts its neuroprotective effects by reducing oxidative stress, inflammation, and apoptosis in neuronal cells. TFPT also enhances the activity of various neurotrophic factors, including BDNF and NGF, which promote neuronal survival and growth.

Mechanism of Action

TFPT exerts its pharmacological effects by modulating various cellular targets, including ion channels, receptors, enzymes, and signaling pathways. TFPT has been shown to interact with voltage-gated sodium channels, calcium channels, and potassium channels, which play a critical role in the regulation of neuronal excitability, muscle contraction, and cardiac function. TFPT also interacts with various receptors, including dopamine receptors, serotonin receptors, and adrenergic receptors, which play a critical role in the regulation of mood, behavior, and cardiovascular function.
TFPT also inhibits the activity of various enzymes, including phosphodiesterases, which play a critical role in the regulation of intracellular signaling pathways. TFPT also modulates the activity of various signaling pathways, including PI3K/Akt, MAPK/ERK, and NF-κB, which play a critical role in the regulation of cell growth, survival, and inflammation.
Biochemical and Physiological Effects
TFPT has been shown to exert various biochemical and physiological effects, including reducing oxidative stress, inflammation, and apoptosis in various cell types. TFPT also enhances the activity of various neurotrophic factors, including BDNF and NGF, which promote neuronal survival and growth. TFPT also modulates the activity of various ion channels and receptors, which play a critical role in the regulation of neuronal excitability, muscle contraction, and cardiac function.

Advantages and Limitations for Lab Experiments

TFPT has several advantages for lab experiments, including its easy synthesis, high stability, and low toxicity. TFPT can be easily scaled up for large-scale production, making it an attractive candidate for drug development. However, the limitations of TFPT for lab experiments include its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy.

Future Directions

TFPT has shown promising therapeutic potential in various diseases, including cancer, inflammation, and neurodegenerative disorders. Future studies should focus on elucidating the molecular mechanisms underlying the pharmacological effects of TFPT. Further studies should also investigate the efficacy and safety of TFPT in preclinical and clinical trials. TFPT derivatives with improved solubility and bioavailability should also be developed to enhance its therapeutic potential.

Synthesis Methods

TFPT can be synthesized using various methods, including the reaction of 3-(trifluoromethyl)aniline with 10H-phenothiazine-10-carboxylic acid chloride in the presence of a base such as triethylamine. Another method involves the reaction of 3-(trifluoromethyl)aniline with 10H-phenothiazine-10-carboxamide in the presence of a dehydrating agent such as thionyl chloride. These methods yield TFPT in good to excellent yields and can be easily scaled up for large-scale production.